Cas no 127119-08-8 (2(1H)-Isoquinolinecarboxylic acid, 3,4-dihydro-6,7-dimethoxy-,1,1-dimethylethyl ester)
2(1H)-Isoquinolinecarboxylic acid, 3,4-dihydro-6,7-dimethoxy-,1,1-dimethylethyl ester is a chemically synthesized intermediate with applications in pharmaceutical and organic synthesis. Its structure features a dihydroisoquinoline core with dimethoxy substitutions at the 6 and 7 positions, enhancing its reactivity and selectivity in coupling reactions. The tert-butyl ester group improves stability and solubility, facilitating handling and storage. This compound is particularly useful in the synthesis of alkaloid derivatives and bioactive molecules, offering a versatile scaffold for further functionalization. Its well-defined purity and consistent performance make it a reliable choice for research and industrial-scale processes requiring precise molecular modifications.
127119-08-8 structure
Product Name:2(1H)-Isoquinolinecarboxylic acid, 3,4-dihydro-6,7-dimethoxy-,1,1-dimethylethyl ester
CAS No:127119-08-8
MF:C16H23NO4
MW:293.35812497139
CID:1220865
PubChem ID:14489774
Update Time:2025-11-02
2(1H)-Isoquinolinecarboxylic acid, 3,4-dihydro-6,7-dimethoxy-,1,1-dimethylethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 2(1H)-Isoquinolinecarboxylic acid, 3,4-dihydro-6,7-dimethoxy-,1,1-dimethylethyl ester
- N-Boc-6,7 dimethoxytetrahydroisoquinoline
- 127119-08-8
- AKOS013101160
- DTXSID501147599
- tert-Butyl 6,7-dimethoxy-3,4-dihydroisoquinoline-2(1H)-carboxylate
- SCHEMBL26928833
- 2(1H)-Isoquinolinecarboxylic acid, 3,4-dihydro-6,7-dimethoxy-, 1,1-dimethylethyl ester
- 1,1-Dimethylethyl 3,4-dihydro-6,7-dimethoxy-2(1H)-isoquinolinecarboxylate
-
- Inchi： 1S/C16H23NO4/c1-16(2,3)21-15(18)17-7-6-11-8-13(19-4)14(20-5)9-12(11)10-17/h8-9H,6-7,10H2,1-5H3
- InChI Key： CTCNHOFQNVRAGA-UHFFFAOYSA-N
- SMILES： O(C(N1CC2C=C(C(=CC=2CC1)OC)OC)=O)C(C)(C)C
Computed Properties
- Exact Mass: 293.16279
- Monoisotopic Mass: 293.16270821g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 4
- Complexity: 366
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 48Ų
Experimental Properties
- PSA: 48
2(1H)-Isoquinolinecarboxylic acid, 3,4-dihydro-6,7-dimethoxy-,1,1-dimethylethyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1965996-250mg |
Tert-butyl 6,7-dimethoxy-3,4-dihydroisoquinoline-2(1H)-carboxylate |
127119-08-8 | 98% | 250mg |
￥5222.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1965996-1g |
Tert-butyl 6,7-dimethoxy-3,4-dihydroisoquinoline-2(1H)-carboxylate |
127119-08-8 | 98% | 1g |
￥12852.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1965996-5g |
Tert-butyl 6,7-dimethoxy-3,4-dihydroisoquinoline-2(1H)-carboxylate |
127119-08-8 | 98% | 5g |
￥33939.00 | 2024-08-09 |
2(1H)-Isoquinolinecarboxylic acid, 3,4-dihydro-6,7-dimethoxy-,1,1-dimethylethyl ester Related Literature
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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